Cas no 1805016-35-6 (2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-sulfonamide)
2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-sulfonamide Chemical and Physical Properties
Names and Identifiers
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- 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-sulfonamide
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- Inchi: 1S/C8H7F2N3O2S/c1-4-2-6(16(12,14)15)7(8(9)10)5(3-11)13-4/h2,8H,1H3,(H2,12,14,15)
- InChI Key: OLSVJHLJDOKMCT-UHFFFAOYSA-N
- SMILES: S(C1=CC(C)=NC(C#N)=C1C(F)F)(N)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 397
- XLogP3: 0.5
- Topological Polar Surface Area: 105
2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029039573-250mg |
2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-sulfonamide |
1805016-35-6 | 95% | 250mg |
$980.00 | 2022-04-01 | |
| Alichem | A029039573-500mg |
2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-sulfonamide |
1805016-35-6 | 95% | 500mg |
$1,718.70 | 2022-04-01 | |
| Alichem | A029039573-1g |
2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-sulfonamide |
1805016-35-6 | 95% | 1g |
$2,779.20 | 2022-04-01 |
2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-sulfonamide Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-sulfonamide
Introduction to 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-sulfonamide (CAS No. 1805016-35-6)
2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-sulfonamide, with the CAS number 1805016-35-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, including a cyano group, a difluoromethyl moiety, and a sulfonamide functional group. These structural elements contribute to its potential biological activities and therapeutic applications.
The cyano group in 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-sulfonamide is known for its electron-withdrawing properties, which can influence the compound's reactivity and stability. The difluoromethyl moiety, on the other hand, is a common substituent in drug design due to its ability to enhance metabolic stability and improve pharmacokinetic properties. The sulfonamide functional group is well-known for its broad spectrum of biological activities, including antimicrobial and anti-inflammatory effects.
Recent studies have explored the potential of 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-sulfonamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a promising candidate for the development of new anti-inflammatory drugs.
In addition to its anti-inflammatory properties, 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-sulfonamide has also been investigated for its potential as an antimicrobial agent. Studies have demonstrated that it possesses significant antibacterial activity against both Gram-positive and Gram-negative bacteria. This broad-spectrum activity suggests that it could be useful in combating multidrug-resistant bacterial infections, a growing concern in modern medicine.
The pharmacokinetic profile of 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-sulfonamide has been another focus of recent research. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and has a good bioavailability. It also demonstrates low toxicity and minimal side effects, making it a suitable candidate for further clinical development.
One of the key challenges in drug development is ensuring that new compounds are safe and effective for human use. To address this, extensive preclinical studies have been conducted to evaluate the safety profile of 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-sulfonamide. These studies have shown that it has a wide therapeutic window and does not exhibit significant toxicity at therapeutic doses. This safety profile is crucial for advancing the compound into clinical trials.
Clinical trials are currently underway to further assess the efficacy and safety of 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-sulfonamide in human subjects. Early results from Phase I trials have been promising, with the compound showing good tolerability and preliminary evidence of efficacy in treating inflammatory conditions. These findings have paved the way for more advanced clinical trials to evaluate its potential as a new therapeutic option.
In conclusion, 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-sulfonamide (CAS No. 1805016-35-6) is a promising compound with a unique combination of structural features that contribute to its biological activities. Its potential applications in treating inflammatory diseases and bacterial infections make it an exciting candidate for further research and development. As more data from clinical trials become available, it is likely that this compound will play an important role in advancing medical treatments in these areas.
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